Cas no 612-87-3 (3,3'-H2BPDC)

3,3'-H2BPDC Properties

Names and Identifiers

• [1,1'-Biphenyl]-3,3'-dicarboxylicacid
• 3-(3-Carboxyphenyl)benzoic acid
• BIPHENYL-3,3-DICARBOXYLIC ACID
• Biphenyl-3,3'-dicarboxylic acid
• m,m'-Dicarboxybiphenyl
• 3,3'-Biphenyldicarboxylic acid
• 3,3'-Bibenzoic acid
• [1,1'-Biphenyl]-3,3'-dicarboxylic acid
• (1,1'-Biphenyl)-3,3'-dicarboxylic acid (9CI)
• (1,1'-Biphenyl)-3,3'-dicarboxylic acid
• 3,3'-Diphenic acid
• ChemDiv2_000184
• [1,3'-dicarboxylic acid
• AMTDA219
• NCIOpen2_004257
• Oprea1_552525
• Biphenyl-3,3'-dicarboxylicacid
• 3,3'-H2BPDC
• 2UC22J7S82
• BRN 1971768
• NSC 78785
• NSC78785
• SR-01000391100-1
• 4-09-00-03562 (Beilstein Handbook Reference)
• m,m-Dicarboxybiphenyl
• DTXSID10210113
• UNII-2UC22J7S82
• 612-87-3
• EU-0000364
• AKOS001482412
• 3-(3-carboxyphenyl)benzoic acid
• AS-44347
• HMS1369I08
• MFCD00845987
• AI3-17978
• SR-01000391100
• A11037
• SCHEMBL71238
• NSC-78785
• YSCH0092
• BIPHENYL-3,3'-DICARBOXYLIC ACID
• CCG-103342
• CS-0110270
• +Expand

• MDL： MFCD00845987
• InChIKey： KHZYMPDILLAIQY-UHFFFAOYSA-N
• Inchi： 1S/C14H10O4/c15-13(16)11-5-1-3-9(7-11)10-4-2-6-12(8-10)14(17)18/h1-8H,(H,15,16)(H,17,18)
• SMILES： O([H])C(C1=C([H])C([H])=C([H])C(=C1[H])C1C([H])=C([H])C([H])=C(C(=O)O[H])C=1[H])=O
• BRN： 1971768

Computed Properties

• Exact Mass: 242.057909g/mol
• Surface Charge: 0
• XLogP3: 2.6
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 242.057909g/mol
• Monoisotopic Mass: 242.057909g/mol
• Topological Polar Surface Area: 74.6Ų
• Heavy Atom Count: 18
• Complexity: 294
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 2.75000
• PSA: 74.60000
• Melting Point: >300°C
• Solubility: DMSO (Slightly)

3,3'-H2BPDC Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Refrigerator
• Signal Word：warning

3,3'-H2BPDC Customs Data

• HS CODE：2917399090
• Customs Data：

  China Customs Code:

  2917399090

  Overview:

  2917399090 Other aromatic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917399090 aromatic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%